molecular formula C9H9ClN4O B8651289 (6-Chloro-pyrimidin-4-yl)-(3-methyl-isoxazol-5-ylmethyl)-amine

(6-Chloro-pyrimidin-4-yl)-(3-methyl-isoxazol-5-ylmethyl)-amine

Cat. No.: B8651289
M. Wt: 224.65 g/mol
InChI Key: HHKFZKNXZSJJQE-UHFFFAOYSA-N
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Description

(6-Chloro-pyrimidin-4-yl)-(3-methyl-isoxazol-5-ylmethyl)-amine is a useful research compound. Its molecular formula is C9H9ClN4O and its molecular weight is 224.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9ClN4O

Molecular Weight

224.65 g/mol

IUPAC Name

6-chloro-N-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrimidin-4-amine

InChI

InChI=1S/C9H9ClN4O/c1-6-2-7(15-14-6)4-11-9-3-8(10)12-5-13-9/h2-3,5H,4H2,1H3,(H,11,12,13)

InChI Key

HHKFZKNXZSJJQE-UHFFFAOYSA-N

Canonical SMILES

CC1=NOC(=C1)CNC2=CC(=NC=N2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4,6-dichloro-pyrimidine (660 g, 4.46 mmol) in iPrOH (40 mL) and DIEA (690 mg, 5.35 mmol) was added a solution of C-pyridin-2-yl-methylamine (560 g, 5 mmol) at room temperature. The resulting mixture was stirred at room temperature for 2 hours. Water was added and the mixture was extracted with DCM. The combined extracts were washed with brine, dried over anhydrous sodium sulfate, and concentration under vacuum to give the crude product. The crude product was purified by flash chromatography on silica to obtain the title compound (650 mg, yield: 65%). MS (ESI): 225 [M+H]+.
Quantity
660 g
Type
reactant
Reaction Step One
Name
Quantity
690 mg
Type
reactant
Reaction Step One
Quantity
560 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
65%

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